Cas no 955372-86-8 (3-Bromo-5-fluoroisonicotinic acid)

3-Bromo-5-fluoroisonicotinic acid structure

955372-86-8 structure

Product Name:3-Bromo-5-fluoroisonicotinic acid

CAS No:955372-86-8

MF:C₆H₃BrFNO₂

MW:219.99592423439

MDL:MFCD13181633

CID:1015832

PubChem ID:50990491

Update Time:2024-10-25

3-Bromo-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluoroisonicotinic acid
- 3-Bromo-5-fluoro-4-pyridinecarboxylic acid
- 3-Bromo-5-fluoropyridine-4-carboxylic acid
- MKWGICBLFLGJBI-UHFFFAOYSA-N
- 3-Bromo-5-fluoro-isonicotinic acid
- STL557835
- BBL104022
- SB18634
- AB0043261
- Z1166
- ST24028449
- 3-Bromo-5-fluoro-pyridine-4-carboxylic acid
- Z1741980523
- 3-Bromo-5-fluoro-4-pyridinecarboxylic acid (ACI)
- MDL： MFCD13181633
- Inchi： 1S/C6H3BrFNO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
- InChI Key： MKWGICBLFLGJBI-UHFFFAOYSA-N
- SMILES： O=C(C1C(Br)=CN=CC=1F)O

Computed Properties

Exact Mass: 218.93300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
Topological Polar Surface Area: 50.2

Experimental Properties

Density: 1.903±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (6.4 g/l) (25 º C),
PSA: 50.19000
LogP: 1.68140

3-Bromo-5-fluoroisonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845333-50mg	3-Bromo-5-fluoroisonicotinic acid	955372-86-8	96%	50mg	￥122.40	2022-09-29
Apollo Scientific	PC520692-1g	3-Bromo-5-fluoro-pyridine-4-carboxylic acid	955372-86-8	96%	1g	£22.00	2025-02-21
Apollo Scientific	PC520692-5g	3-Bromo-5-fluoro-pyridine-4-carboxylic acid	955372-86-8	96%	5g	£105.00	2025-02-21
Chemenu	CM177608-1g	3-bromo-5-fluoroisonicotinic acid	955372-86-8	96%	1g	$153	2021-08-05
Chemenu	CM177608-5g	3-bromo-5-fluoroisonicotinic acid	955372-86-8	96%	5g	$421	2021-08-05
Chemenu	CM177608-10g	3-bromo-5-fluoroisonicotinic acid	955372-86-8	96%	10g	$701	2021-08-05
Chemenu	CM177608-25g	3-bromo-5-fluoroisonicotinic acid	955372-86-8	96%	25g	$1403	2021-08-05
TRC	B961690-50mg	3-Bromo-5-fluoroisonicotinic Acid	955372-86-8		50mg	$ 50.00	2022-06-01
TRC	B961690-100mg	3-Bromo-5-fluoroisonicotinic Acid	955372-86-8		100mg	$ 70.00	2022-06-01
TRC	B961690-500mg	3-Bromo-5-fluoroisonicotinic Acid	955372-86-8		500mg	$ 275.00	2022-06-01

3-Bromo-5-fluoroisonicotinic acid Production Method

Production Method 1

407-20-5

955372-86-8

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 -70 °C; 1 h, -70 °C
1.3 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Preparation of oxadiazolone derivatives for use as transient receptor potential channel inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

407-20-5

955372-86-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide ; rt → -78 °C; 1 h, -78 °C
1.2 30 min, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Preparation of novel heteroaryl-substituted arylaminopyridine derivatives as MEK inhibitors for treatment of hyperproliferative diseases

, World Intellectual Property Organization, , ,

Production Method 3

407-20-5

955372-86-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -70 °C; 1 h, -70 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Preparation of oxadiazoles as transient receptor potential channel inhibitors

, United States, , ,

Production Method 4

955372-86-8

Reaction Conditions

Reference

: Preparation of peptidomimetics as inhibitors of cysteine proteases for treatment of viral infections including COVID-19

, World Intellectual Property Organization, , ,